Cas no 7560-43-2 (Methyl (2E)-3-(4-methylphenyl)propenoate)

• Product Name: Methyl (2E)-3-(4-methylphenyl)propenoate
• CAS No: 7560-43-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 539277
• PubChem ID: 354333944
• Update Time: 2025-04-19

Methyl (2E)-3-(4-methylphenyl)propenoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-methylphenyl)-, methyl ester
• methyl 3-(4-methylphenyl)prop-2-enoate
• Methyl 4-Methylcinnamate
• methyl 3-p-tolyl acrylate
• methyl p-methylcinnamate
• 4-Methylcinnamic Acid Methyl Ester
• Methyl (2E)-3-(4-methylphenyl)propenoate
• AK135124
• KSC201K0T
• p-methylcinnamic acid methyl ester
• WLJBRXRCJNSDHT-UHFFFAOYSA-N
• p-methylcinnamic acid, methyl ester
• 3-p-tolyl-acrylic acid methyl ester
• methyl 3-(4-methylphenyl)-2-propenoate
• M2825
• J-650091
• trans-Methyl p-methylcinnamate
• AKOS004902754
• SCHEMBL2472987
• 7560-43-2
• PARA-METHYLCINNAMIC ACID METHYL ESTER
• A879452
• (E)-3-p-Tolyl-acrylic acid methyl ester
• SCHEMBL504081
• Methyl (E)-3-(p-tolyl)acrylate
• CHEMBL2252103
• (E/Z)-Methyl 3-(p-tolyl)acrylate
• methyl (2E)-3-(4-methylphenyl)-2-propenoate
• CS-0016907
• Methyl (2E)-3-(4-methylphenyl)prop-2-enoate
• (3-carboxy-5-fluoro)benzeneboronicacid
• (E)-3-(p-tolyl)-acrylic acid methyl ester
• (E)-methyl 3-(p-tolyl)acrylate
• Methyl 3-(p-tolyl)acrylate
• 4-{(E)-2-carbomethoxyethenyl}toluene
• DS-4894
• 20754-20-5
• methyl (E)-3-(4-methylphenyl)prop-2-enoate
• EN300-1453749
• 2-Propenoic acid, 3-(4-methylphenyl)-, methyl ester, (2E)-
• CS-0370842
• DTXSID701346183
• AC-6965
• methyl 3-(4-methylphenyl)acrylate
• AS-76024
• ghl.PD_Mitscher_leg0.364
• Methyl3-(p-tolyl)acrylate
• 2-Propenoicacid,3-[4-(bromomethyl)phenyl]-,methyl ester,(E)-(9ci)
• MFCD00460746
• AG-205/06379040
• Q63395608
• BB 0221049
• (E)-methyl 3-p-tolylacrylate
• methyl trans-3-p-tolylacrylate
• H11404
• (E)-methyl p-methylcinnamate
• Methyl trans-4-methylcinnamate

• MDL： MFCD00460746
• Inchi： 1S/C11H12O2/c1-9-3-5-10(6-4-9)7-8-11(12)13-2/h3-8H,1-2H3/b8-7+
• InChI Key： WLJBRXRCJNSDHT-BQYQJAHWSA-N
• SMILES： O(C)C(/C=C/C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Melting Point: 56.0 to 60.0 deg-C
• Boiling Point: 165°C/32mmHg(lit.)
• PSA: 26.30000
• LogP: 2.18120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters